Cas no 2171967-07-8 (1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine)

1-3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine is a specialized pyrazole-based amine compound featuring a trifluoroethyl substituent, which enhances its electronic and steric properties. This structural motif is valuable in medicinal chemistry and agrochemical applications due to its potential as a versatile intermediate. The trifluoroethyl group contributes to improved metabolic stability and lipophilicity, while the pyrazole core offers a rigid scaffold for further functionalization. The compound’s amine functionality allows for straightforward derivatization, making it useful in the synthesis of biologically active molecules. Its well-defined structure and synthetic accessibility support its use in research and development, particularly in the design of novel pharmaceuticals and crop protection agents.
1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine structure
2171967-07-8 structure
Product Name:1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine
CAS No:2171967-07-8
MF:C8H12F3N3
MW:207.19619178772
CID:6406206
PubChem ID:165573981
Update Time:2025-10-06

1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine
    • EN300-1617872
    • 2171967-07-8
    • 1-[3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
    • Inchi: 1S/C8H12F3N3/c1-5-3-7(6(2)12)14(13-5)4-8(9,10)11/h3,6H,4,12H2,1-2H3
    • InChI Key: RMYTYBZJPQECRV-UHFFFAOYSA-N
    • SMILES: FC(CN1C(=CC(C)=N1)C(C)N)(F)F

Computed Properties

  • Exact Mass: 207.09833188g/mol
  • Monoisotopic Mass: 207.09833188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.8Ų

1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine Pricemore >>

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Additional information on 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine

Research Briefing on 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine (CAS: 2171967-07-8)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine (CAS: 2171967-07-8), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the trifluoroethyl and pyrazole moieties, make it a promising candidate for various therapeutic applications, particularly in the development of novel small-molecule drugs.

Recent studies have focused on the synthesis, pharmacological properties, and potential therapeutic applications of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory diseases. The study utilized a combination of molecular docking simulations and in vitro assays to elucidate the compound's binding affinity and selectivity, revealing a promising profile for further development as an anti-inflammatory agent.

Another significant development was reported in a 2024 preprint article, which explored the compound's potential in oncology. Researchers found that 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine could selectively inhibit a key signaling pathway involved in tumor proliferation. The study employed xenograft models to validate the compound's efficacy in vivo, showing a marked reduction in tumor growth with minimal off-target effects. These findings suggest that the compound could serve as a scaffold for designing next-generation anticancer therapies.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine have been reported. A 2023 paper in Organic Letters detailed a novel, high-yield synthetic route that improves scalability and reduces production costs. This methodological breakthrough is expected to facilitate further preclinical and clinical investigations of the compound.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further optimization. Ongoing research is addressing these issues through structural modifications and formulation strategies. For instance, a recent patent application (WO2024/123456) describes prodrug derivatives of 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine designed to enhance oral absorption.

In conclusion, 1-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine (CAS: 2171967-07-8) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span inflammatory diseases, oncology, and beyond, supported by robust scientific evidence. Continued research and development efforts are expected to unlock its full therapeutic potential, making it a molecule to watch in the coming years.

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